2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid
Overview
Description
2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid (abbreviated as 2C4TBA) is a synthetic organic compound that has been used in a variety of scientific applications, including in the synthesis of new compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies. It is a relatively new compound and its structure and properties are still being studied.
Scientific Research Applications
Antithrombogenic Properties
A study discusses the synthesis and application of a polyacrylic derivative of Triflusal, a drug with antithrombogenic properties, for resorbable coatings of vascular grafts. This compound, chemically related to 2-(cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid, shows potential in improving the antiaggregating character for platelets in small-diameter vascular grafts without additional antithrombogenic drugs (Rodríguez et al., 1999).
Drug Delivery Systems
Research on complex formation between alpha-cyclodextrin, a drug delivery system, and benzoic acid derivatives highlights their potential in the drug industry. Benzoic acid and its derivatives, including compounds similar to 2-(cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid, exhibit antifungal and antimicrobial properties, making them valuable in pharmaceutical applications (Dikmen, 2021).
Inhibition of Cyclooxygenase-2 Expression
A study found that 4-trifluoromethyl derivatives of salicylate, including a metabolite of Triflusal (2-hydroxy-4-trifluoromethylbenzoic acid), inhibit the expression of cyclooxygenase-2 in human blood and in a rat air pouch model. This suggests potential applications in processes involving de novo COX-2 expression and in pathological situations where genes under nuclear factor-kappaB control are up-regulated (Fernández de Arriba et al., 1999).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3O3/c13-12(14,15)8-3-4-9(11(16)17)10(5-8)18-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPNWADHYUMVNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=CC(=C2)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.